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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034

Overview of the Synthetic Pathway

The proposed synthesis of 2-(3,4-dimethoxyphenyl)-1-methyl-1H-imidazole is a multi-step
process commencing from commercially available precursors. The overall strategy involves the
formation of a key intermediate, (3,4-dimethoxyphenyl)acetonitrile, followed by the construction
of the imidazole ring and subsequent N-methylation.

The logical relationship of the synthesis is depicted in the following workflow diagram:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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